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Compound of Interest

Compound Name: Acid Blue 182

Cat. No.: B13450863

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of Acid Blue
182, a synthetic anthraquinone dye. Understanding the solubility of this compound is critical for
its application in various fields, including textiles, inks, and potentially as a non-absorbable
marker in biomedical research. This document presents quantitative solubility data, detailed
experimental protocols for solubility determination, and a visual representation of the
experimental workflow.

Core Solubility Data

The solubility of Acid Blue 182 is a key physicochemical property that dictates its utility in
different formulations and systems. The compound is structurally characterized by a disodium
salt of a sulfonated anthraquinone derivative, which inherently influences its solubility profile.

Quantitative Solubility of Acid Blue 182

The following table summarizes the available quantitative data on the solubility of Acid Blue
182 in various common solvents.
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Solvent Solubility (g/L) Temperature (°C)
Water approx. 30[1] Not Specified
Ethanol < 10[1] Not Specified
Isopropanol <10[1] Not Specified

Qualitative assessments consistently indicate that Acid Blue 182 is soluble in water and
generally insoluble in organic solvents[2][3][4]. This is attributed to the presence of two sulfonic
acid groups, which enhance its aqueous solubility[5][6].

Experimental Protocols for Solubility Determination

While specific experimental details for the cited data are not exhaustively provided in the public
domain, a standard methodology for determining the solubility of a dye like Acid Blue 182 can
be outlined. The following protocol describes a general approach based on the principles of
equilibrium solubility determination.

Materials and Equipment

o Acid Blue 182 (analytical standard)

e Solvents of interest (e.g., deionized water, ethanol, isopropanol)
o Analytical balance

e Volumetric flasks

o Centrifuge

e Spectrophotometer (UV-Vis)

e Thermostatically controlled shaker or water bath

e pH meter

e Syringe filters (e.g., 0.45 pm)
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General Experimental Procedure

e Preparation of Saturated Solutions:

o Accurately weigh an excess amount of Acid Blue 182 and add it to a known volume of the
desired solvent in a sealed container.

o Agitate the mixture at a constant temperature using a shaker or water bath for a
predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

o Separation of Undissolved Solute:

o After the equilibration period, allow the suspension to settle.

o Centrifuge the samples at a high speed to pellet the undissolved solid.
o Sample Analysis:

o Carefully withdraw an aliquot of the clear supernatant. To remove any remaining
suspended particles, filter the aliquot through a syringe filter.

o Prepare a series of dilutions of the filtered supernatant with the same solvent.

o Measure the absorbance of the diluted solutions at the wavelength of maximum
absorbance (Amax) for Acid Blue 182 using a UV-Vis spectrophotometer.

¢ Quantification:

o Create a standard calibration curve by preparing solutions of known concentrations of
Acid Blue 182 in the same solvent and measuring their absorbance.

o Use the calibration curve to determine the concentration of Acid Blue 182 in the saturated
supernatant.

o Calculate the solubility in the desired units (e.g., g/L).

Experimental Workflow Diagram
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The logical flow of the experimental protocol for determining the solubility of Acid Blue 182 is
illustrated in the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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